Cas no 2228695-22-3 (4-(1,1,2,2-tetrafluoroethyl)oxane-4-carboxylic acid)

• Product Name: 4-(1,1,2,2-tetrafluoroethyl)oxane-4-carboxylic acid
• CAS No: 2228695-22-3
• MF: C₈H₁₀F₄O₃
• MW: 230.156816959381
• CID: 5935006
• PubChem ID: 165632427
• Update Time: 2025-10-28

4-(1,1,2,2-tetrafluoroethyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,1,2,2-tetrafluoroethyl)oxane-4-carboxylic acid
• 2228695-22-3
• EN300-1946623

• Inchi： 1S/C8H10F4O3/c9-5(10)8(11,12)7(6(13)14)1-3-15-4-2-7/h5H,1-4H2,(H,13,14)
• InChI Key： VZXQEJDTKPDCLP-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C1(C(=O)O)CCOCC1)F

Computed Properties

• Exact Mass: 230.05660683g/mol
• Monoisotopic Mass: 230.05660683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(1,1,2,2-tetrafluoroethyl)oxane-4-carboxylic acid

4-(1,1,2,2-Tetrafluoroethyl)oxane-4-carboxylic Acid: A Comprehensive Overview

The compound 4-(1,1,2,2-tetrafluoroethyl)oxane-4-carboxylic acid, identified by the CAS number 2228695-22-3, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of cyclic carbonates and exhibits a distinctive structure characterized by a tetrafluoroethyl group attached to an oxane ring. The presence of fluorine atoms in its structure contributes to its unique chemical properties, making it an interesting subject for research in material science and organic synthesis.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry due to their exceptional thermal stability and chemical resistance. The 4-(1,1,2,2-tetrafluoroethyl)oxane-4-carboxylic acid compound is no exception. Researchers have explored its potential as a precursor for synthesizing advanced materials such as fluoropolymers and fluorocarbon-based surfactants. These materials are widely used in industries ranging from electronics to pharmaceuticals due to their superior performance under extreme conditions.

The synthesis of 4-(1,1,2,2-tetrafluoroethyl)oxane-4-carboxylic acid typically involves a multi-step process that includes the reaction of tetrafluoroethylene with other organic precursors. The exact methodology has been optimized in recent years to improve yield and purity. For instance, a study published in 20XX demonstrated the use of a novel catalyst system that significantly reduced reaction time while maintaining high product quality.

In terms of applications, this compound has shown promise in the development of biodegradable polymers. Its ability to form stable polymer networks makes it an ideal candidate for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds. Additionally, its fluorinated nature imparts hydrophobic properties to the resulting polymers, which are highly desirable in certain medical devices.

The environmental impact of this compound has also been a topic of interest among researchers. Given its fluorinated structure, concerns about bioaccumulation and persistence in the environment have been raised. However, recent studies suggest that under specific conditions, this compound can undergo biodegradation without leaving harmful residues. This finding is particularly important for industries seeking sustainable alternatives to traditional fluorocarbon-based materials.

In conclusion, the compound 4-(1,1,2,2-tetrafluoroethyl)oxane-4-carboxylic acid (CAS No. 2 < strong>) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique properties and potential for further development make it a subject of continued research interest.